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Compound of Interest

Compound Name: Fmoc-Asu(OAll)-OH

Cat. No.: B15598708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for

Fmoc-Asu(OAll)-OH (9-fluorenylmethoxycarbonyl-L-α-aminosuberic acid ω-allyl ester), a key

reagent in peptide synthesis and pharmaceutical research. Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of this valuable compound.

Chemical and Physical Properties
Fmoc-Asu(OAll)-OH is a derivative of aminosuberic acid, featuring an Fmoc protecting group

on the alpha-amino group and an allyl ester on the side-chain carboxyl group. While detailed

experimental data for this specific compound is not universally published, the following table

summarizes its known properties.
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Property Value Source

CAS Number 167368-90-3 [1]

Molecular Formula C₂₆H₂₉NO₆

Note: Some sources suggest

C₂₆H₂₉NO₄, but C₂₆H₂₉NO₆ is

more consistent with the

structure of an amino acid

derivative containing two

carboxylic acid groups (one as

an ester).

Molecular Weight 451.51 g/mol [2]

Appearance White to off-white solid [2][3]

Storage Temperature 4°C, stored under nitrogen [3]

Solubility

Soluble in organic solvents

such as dimethylformamide

(DMF).

General knowledge for Fmoc-

protected amino acids.

Hazard Identification and Safety Precautions
Fmoc-Asu(OAll)-OH is classified as a hazardous substance. The following GHS hazard and

precautionary statements have been identified.

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P330: Rinse mouth.[4]

P332+P313: If skin irritation occurs: Get medical advice/attention.[4]

P337+P313: If eye irritation persists: Get medical advice/attention.[4]

P362+P364: Take off contaminated clothing and wash it before reuse.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Handling and Storage
Proper handling and storage are paramount to ensure the stability of Fmoc-Asu(OAll)-OH and

the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.

Use appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, a lab coat, and chemical-resistant gloves.

Avoid direct contact with skin and eyes. In case of contact, follow the first-aid measures

outlined in Section 5.

Minimize dust generation during handling.
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Wash hands thoroughly after handling the compound.

Storage:

Store in a tightly sealed container in a cool, dry place.[3]

The recommended storage temperature is 4°C.[3]

For optimal stability, store under an inert atmosphere, such as nitrogen.[3]

Keep away from incompatible materials, such as strong oxidizing agents.

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of Fmoc-Asu(OAll)-
OH in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598708#safety-and-handling-guidelines-for-fmoc-
asu-oall-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.biosynth.com/p/FF159439/167368-90-3-fmoc-asuoall-oh
http://www.csbiochina.com/Default.aspx?controller=Home&action=product_desc_view&key=Fmoc-Asu(OAll)-OH
https://www.medchemexpress.com/fmoc-asu-oall-oh.html
https://www.ambeed.com/products/fmoc-asu(oall)-oh.html
https://www.benchchem.com/product/b15598708#safety-and-handling-guidelines-for-fmoc-asu-oall-oh
https://www.benchchem.com/product/b15598708#safety-and-handling-guidelines-for-fmoc-asu-oall-oh
https://www.benchchem.com/product/b15598708#safety-and-handling-guidelines-for-fmoc-asu-oall-oh
https://www.benchchem.com/product/b15598708#safety-and-handling-guidelines-for-fmoc-asu-oall-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

